Cas no 3964-61-2 (Phenol,2-chloro-4-cyclohexyl-)

• Product Name: Phenol,2-chloro-4-cyclohexyl-
• CAS No: 3964-61-2
• Molecular Formula: C₂₁H₂₉N₄O₁₂P
• Molecular Weight: 560.44836
• CID: 318534
• PubChem ID: 252661

Phenol,2-chloro-4-cyclohexyl- Properties

Names and Identifiers

• Phenol,2-chloro-4-cyclohexyl-
• 2-Chloro-4-cyclohexylphenol
• DTXSID50871045
• VVMQAIJCWNJCMK-UHFFFAOYSA-N
• 2-Chloro-4-cyclohexyl phenol
• NSC74802
• CCA06383
• 3964-61-2
• NSC-74802
• SCHEMBL7458427
• Phenol, 2-chloro-4-cyclohexyl-

• InChIKey： VVMQAIJCWNJCMK-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15ClO/c13-11-8-10(6-7-12(11)14)9-4-2-1-3-5-9/h6-9,14H,1-5H2
• SMILES： ClC1C=C(C2CCCCC2)C=CC=1O

Computed Properties

• Exact Mass: 210.08125
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 210.0811428g/mol
• Heavy Atom Count: 14
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 4.09330
• PSA: 20.23
• Refractive Index: 1.5300 (estimate)
• Boiling Point: 302.56°C (rough estimate)
• Melting Point: 40.5°C
• Density: 1.1600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols